2-(4-methoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-3H-imidazo[4,5-b]pyridine-7-carboxylic acid

• IUPAC Name: 2-(4-methoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-1H-imidazo[4,5-b]pyridine-7-carboxylic acid
• InChI: InChI=1S/C23H21N3O6/c1-29-14-7-5-12(6-8-14)21-25-19-15(23(27)28)11-16(24-22(19)26-21)13-9-17(30-2)20(32-4)18(10-13)31-3/h5-11H,1-4H3,(H,27,28)(H,24,25,26)
• InChI Key: NMLRVCWCMVBWRD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC3=C(N2)C(=CC(=N3)C4=CC(=C(C(=C4)OC)OC)OC)C(=O)O
• Molecular Formula: C23H21N3O6
• Molecular Weight: 435.4 g/mol

Description

2-(4-methoxyphenyl)-5-(3,4,5-trimethoxyphenyl)-3H-imidazo[4,5-b]pyridine-7-carboxylic acid is a useful research compound. Its molecular formula is C23H21N3O6 and its molecular weight is 435.436. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Researchers have developed methods for synthesizing imidazo[4,5-b]pyridine derivatives, showcasing the chemical versatility and reactivity of these compounds. For instance, a novel approach was designed for synthesizing 5H-pyrido[2′,1′:2,3]imidazo[4,5-b]indoles through C–H amination of 2-(2′-aminophenyl)imidazo[1,2-a]pyridines. This method represents a straightforward strategy, starting from 2-aminopyridines and acetophenones, to create π-expanded imidazo[1,2-a]pyridines with potential applications in material science and pharmaceuticals due to their optical properties (Łukasz Kielesiński et al., 2015).

Antimicrobial and Antitumor Activities

A novel series of selenylated imidazo[1,2-a]pyridines were synthesized and showed promising activity against breast cancer cells. Compounds named IP-Se-05 and IP-Se-06 demonstrated significant cytotoxicity against MCF-7 cells and induced cell death by apoptosis, highlighting their potential as antiproliferative agents for breast cancer treatment (G. Almeida et al., 2018).

Photophysical Properties

The photophysical characteristics of imidazo[4,5-c]pyridine derivatives have been explored, revealing their potential for applications in photophysics and material sciences. For example, studies on 2-(4'-amino-2'-hydroxyphenyl)-1H-imidazo-[4,5-c]pyridine and its analogs showed competition between intramolecular charge transfer and excited state intramolecular proton transfer processes. These findings suggest the versatility of imidazo[4,5-b]pyridine derivatives in developing materials with specific optical properties (S. Behera et al., 2015).

Corrosion Inhibition

Imidazole derivatives, including those based on the imidazo[4,5-b]pyridine framework, have been investigated for their corrosion inhibition properties on mild steel in hydrochloric acid. These studies are crucial for developing new materials that can protect industrial equipment from corrosive environments, thereby extending their operational life and reducing maintenance costs (M. Ouakki et al., 2018).